Cas no 868670-26-2 (methyl 2-butanoyl-5,5-dimethyl-4-oxohexanoate)

• Product Name: methyl 2-butanoyl-5,5-dimethyl-4-oxohexanoate
• CAS No: 868670-26-2
• MF: C₁₃H₂₂O₄
• MW: 242.311384677887
• CID: 3443921
• PubChem ID: 11694415
• Update Time: 2025-10-28

methyl 2-butanoyl-5,5-dimethyl-4-oxohexanoate Chemical and Physical Properties

Names and Identifiers

• HEXANOIC ACID, 5,5-DIMETHYL-4-OXO-2-(1-OXOBUTYL)-, METHYL ESTER
• methyl 2-butanoyl-5,5-dimethyl-4-oxohexanoate
• 868670-26-2
• EN300-1104865

• Inchi： 1S/C13H22O4/c1-6-7-10(14)9(12(16)17-5)8-11(15)13(2,3)4/h9H,6-8H2,1-5H3
• InChI Key： XBIZPLIMCCSHAZ-UHFFFAOYSA-N
• SMILES： O=C(CC(C(=O)OC)C(CCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 242.15180918Da
• Monoisotopic Mass: 242.15180918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives

Additional information on methyl 2-butanoyl-5,5-dimethyl-4-oxohexanoate

Recent Advances in the Study of Methyl 2-Butanoyl-5,5-Dimethyl-4-Oxohexanoate (CAS: 868670-26-2)

Methyl 2-butanoyl-5,5-dimethyl-4-oxohexanoate (CAS: 868670-26-2) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a key intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound has been identified as a versatile building block in organic synthesis, with its unique structure enabling the creation of complex molecules. Recent publications highlight its role in the development of novel anti-inflammatory and antimicrobial agents. Researchers have utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize its properties and confirm its structural integrity.

One of the most promising areas of research involves the use of methyl 2-butanoyl-5,5-dimethyl-4-oxohexanoate in the synthesis of enzyme inhibitors. Studies have demonstrated its efficacy in modulating specific enzymatic pathways, which could lead to new treatments for metabolic disorders. Additionally, its potential as a precursor in the production of chiral compounds has been explored, offering insights into asymmetric synthesis strategies.

Recent in vitro and in vivo studies have provided preliminary evidence of the compound's low toxicity profile, making it a candidate for further preclinical development. However, challenges remain in optimizing its bioavailability and pharmacokinetic properties. Future research directions may include structural modifications to enhance its therapeutic potential and scalability for industrial production.

In conclusion, methyl 2-butanoyl-5,5-dimethyl-4-oxohexanoate represents a valuable tool in medicinal chemistry, with ongoing research uncovering new applications and refining its synthesis. The compound's versatility and potential for drug development underscore the importance of continued investigation in this area.